![molecular formula C15H14ClNO2 B4881877 2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide](/img/structure/B4881877.png)
2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide
Overview
Description
2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation. It was first approved by the FDA in 1988 and is available in various forms such as tablets, capsules, and injections. Diclofenac is one of the most commonly used NSAIDs due to its efficacy, safety, and low cost. In
Mechanism of Action
Diclofenac works by inhibiting the cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in inflammation, pain, and fever. By inhibiting the COX enzymes, 2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has several biochemical and physiological effects, including analgesic, anti-inflammatory, and antipyretic effects. It also has a mild anticoagulant effect, which can increase the risk of bleeding in some patients. Diclofenac has been shown to have a high affinity for albumin, which can affect its pharmacokinetics and distribution in the body.
Advantages and Limitations for Lab Experiments
Diclofenac has several advantages for lab experiments, including its affordability, availability, and well-established safety profile. It is also easy to administer and has a predictable pharmacokinetic profile. However, 2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide has some limitations for lab experiments, including its potential for non-specific effects and its limited efficacy in certain disease models.
Future Directions
There are several future directions for 2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide research, including investigating its potential as a therapeutic agent for cancer, Alzheimer's disease, and Parkinson's disease. Additionally, there is a need to develop new formulations of this compound that can improve its efficacy and reduce its potential for side effects. Finally, there is a need to better understand the mechanisms underlying this compound's effects on inflammation and pain, which could lead to the development of new anti-inflammatory and analgesic agents.
Scientific Research Applications
Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is used to treat various conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual cramps. In addition to its clinical applications, 2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide has also been used in scientific research to investigate its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2-(2-chlorophenoxy)-N-(3-methylphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO2/c1-11-5-4-6-12(9-11)17-15(18)10-19-14-8-3-2-7-13(14)16/h2-9H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCVZWXSIJNOID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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